Cas no 898405-83-9 (2-(benzenesulfonyl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide)

• Product Name: 2-(benzenesulfonyl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide
• CAS No: 898405-83-9
• MF: C₂₃H₁₈N₂O₃S₂
• MW: 434.530622959137
• CID: 6094317
• PubChem ID: 18573228
• Update Time: 2025-10-29

2-(benzenesulfonyl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonyl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide
• Acetamide, N-(4,5-diphenyl-2-thiazolyl)-2-(phenylsulfonyl)-
• F2536-1468
• 898405-83-9
• AKOS024657727
• N-(4,5-diphenylthiazol-2-yl)-2-(phenylsulfonyl)acetamide

• Inchi： 1S/C23H18N2O3S2/c26-20(16-30(27,28)19-14-8-3-9-15-19)24-23-25-21(17-10-4-1-5-11-17)22(29-23)18-12-6-2-7-13-18/h1-15H,16H2,(H,24,25,26)
• InChI Key： CFDYRXSNQGNAIU-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2)=C(C2=CC=CC=C2)S1)(=O)CS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 434.07588479g/mol
• Monoisotopic Mass: 434.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.349±0.06 g/cm3(Predicted)
• pka: 6.48±0.50(Predicted)

Additional information on 2-(benzenesulfonyl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide

Research Briefing on 2-(Benzenesulfonyl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide (CAS: 898405-83-9)

2-(Benzenesulfonyl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide (CAS: 898405-83-9) is a synthetic small molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its thiazole core and benzenesulfonyl acetamide moiety, has been investigated for its biological activities, particularly in the context of enzyme inhibition and anticancer properties. The unique structural features of this molecule make it a promising candidate for further pharmacological studies.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 2-(benzenesulfonyl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide. One key area of investigation has been its role as a potential inhibitor of protein kinases, which are critical regulators of cellular signaling pathways. In vitro assays have demonstrated that this compound exhibits selective inhibition against specific kinase targets, suggesting its utility in the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its kinase inhibitory activity, 2-(benzenesulfonyl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide has also been explored for its antiproliferative effects on various cancer cell lines. Preclinical studies have shown that the compound induces apoptosis and cell cycle arrest in cancer cells, while exhibiting minimal toxicity toward normal cells. These findings highlight its potential as a lead compound for the development of novel anticancer agents.

The synthesis and optimization of 2-(benzenesulfonyl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic properties and enhanced biological activity. Structure-activity relationship (SAR) studies have provided valuable insights into the key structural determinants of its efficacy, paving the way for the design of next-generation analogs.

Despite these promising findings, challenges remain in the development of 2-(benzenesulfonyl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide as a therapeutic agent. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further optimization and preclinical testing. Ongoing research efforts are aimed at overcoming these hurdles and advancing the compound toward clinical evaluation.

In conclusion, 2-(benzenesulfonyl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide represents a promising scaffold for drug discovery, with demonstrated potential in kinase inhibition and anticancer therapy. Continued research into its mechanisms of action, structural optimization, and preclinical development will be critical in unlocking its full therapeutic potential. This compound exemplifies the intersection of chemistry and biology in the pursuit of novel medicinal agents.